Cas no 198630-93-2 (2-Bromo-4-methoxy-benzeneacetic acid,methyl ester)

• Product Name: 2-Bromo-4-methoxy-benzeneacetic acid,methyl ester
• CAS No: 198630-93-2
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2183982
• PubChem ID: 10801230
• Update Time: 2025-05-19

2-Bromo-4-methoxy-benzeneacetic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxy-benzeneacetic acid,methyl ester
• METHYL-2-BROMO-4-METHOXYPHENYLACETATE
• SCHEMBL2436724
• methyl 2-(2-bromo-4-methoxyphenyl)acetate
• Benzeneacetic acid, 2-bromo-4-methoxy-, methyl ester
• 198630-93-2
• POKFGGDGPSNIQA-UHFFFAOYSA-N
• DB-109100
• (2-bromo-4-methoxy-phenyl)-acetic acid methyl ester
• AKOS028111932
• METHYL-2-BROMO-4-METHOXY PHENYL ACETATE
• Methyl 2-(2-bromo-4-methoxy-phenyl)acetate

• Inchi： 1S/C10H11BrO3/c1-13-8-4-3-7(9(11)6-8)5-10(12)14-2/h3-4,6H,5H2,1-2H3
• InChI Key： POKFGGDGPSNIQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)OC)OC

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-4-methoxy-benzeneacetic acid,methyl ester

Comprehensive Guide to 2-Bromo-4-methoxy-benzeneacetic acid, methyl ester (CAS No. 198630-93-2)

2-Bromo-4-methoxy-benzeneacetic acid, methyl ester (CAS No. 198630-93-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative is particularly valued for its role as an intermediate in synthesizing bioactive molecules. Researchers and industries frequently search for 2-Bromo-4-methoxy-benzeneacetic acid methyl ester applications due to its versatility in drug development and material science.

The compound belongs to the class of brominated aromatic esters, characterized by a methoxy group at the 4-position and a bromine atom at the 2-position of the benzene ring. Its molecular structure contributes to its reactivity, making it a key building block in organic synthesis. Recent trends show growing interest in sustainable synthesis methods for brominated compounds, aligning with global efforts toward greener chemistry.

One of the most searched questions about this compound is: "How is 2-Bromo-4-methoxy-benzeneacetic acid methyl ester synthesized?" The typical preparation involves esterification of 2-bromo-4-methoxybenzeneacetic acid with methanol under acidic conditions. Alternative methods using enzymatic catalysis have gained attention as part of the green chemistry movement, reflecting current industry priorities.

In pharmaceutical applications, 2-Bromo-4-methoxy-benzeneacetic acid, methyl ester serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural features allow for further functionalization, making it valuable in medicinal chemistry optimization. The compound's role in developing novel drug candidates continues to drive research interest.

The agrochemical sector utilizes this brominated ester in developing crop protection agents. Its incorporation into pesticide formulations demonstrates the compound's importance in addressing global food security challenges. With increasing demand for efficient and environmentally friendly agricultural solutions, research into improved synthetic routes for 2-Bromo-4-methoxy-benzeneacetic acid derivatives remains active.

Analytical characterization of 2-Bromo-4-methoxy-benzeneacetic acid, methyl ester typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, crucial for research and industrial applications. Recent advancements in analytical chemistry instrumentation have enhanced the precision of such characterizations.

Market dynamics for CAS 198630-93-2 reflect the growing pharmaceutical and agrochemical industries in Asia-Pacific regions. Suppliers often highlight the compound's high purity grades and consistent quality as key differentiators. The global market for such specialty chemicals is projected to expand, driven by increasing R&D investments in life sciences.

Storage and handling recommendations for 2-Bromo-4-methoxy-benzeneacetic acid methyl ester emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere. These precautions maintain the compound's stability and shelf life, important considerations for laboratory and industrial users.

Emerging research explores the potential of 2-Bromo-4-methoxy-benzeneacetic acid derivatives in material science applications, particularly in polymer chemistry. The compound's aromatic structure and functional groups offer possibilities for creating specialized materials with tailored properties, aligning with current interests in advanced functional materials.

Environmental considerations regarding brominated organic compounds have led to increased scrutiny of their applications and disposal. Researchers are investigating biodegradation pathways and developing more environmentally benign alternatives, reflecting the chemical industry's commitment to sustainability.

Future prospects for 2-Bromo-4-methoxy-benzeneacetic acid, methyl ester include expanded applications in asymmetric synthesis and catalysis. The compound's versatility ensures its continued relevance in organic synthesis innovation, particularly as pharmaceutical research demands increasingly complex molecular architectures.